5-(4-Chlorophenyl)-4-(4-(2-methylallyl)piperazin-1-yl)thieno[2,3-d]pyrimidine

• IUPAC Name: 5-(4-chlorophenyl)-4-[4-(2-methylprop-2-enyl)piperazin-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C20H21ClN4S/c1-14(2)11-24-7-9-25(10-8-24)19-18-17(12-26-20(18)23-13-22-19)15-3-5-16(21)6-4-15/h3-6,12-13H,1,7-11H2,2H3
• InChI Key: PXSREMPSWGTQIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1CCN(CC1)C2=C3C(=CSC3=NC=N2)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H21ClN4S
• Molecular Weight: 384.9 g/mol

Description

The compound “5-(4-Chlorophenyl)-4-(4-(2-methylallyl)piperazin-1-yl)thieno[2,3-d]pyrimidine” is a derivative of thienopyrimidine, which is a heterocyclic compound containing a thiophene and a pyrimidine ring. It also contains a piperazine ring, which is a common feature in many pharmaceuticals.

Scientific Research Applications

Synthesis and Pharmacological Properties

Several studies have focused on synthesizing derivatives of thieno[2,3-d]pyrimidine due to their significant pharmacological properties. For instance, the synthesis of novel compounds derived from visnaginone and khellinone has shown anti-inflammatory and analgesic activities, indicating the potential therapeutic applications of thieno[2,3-d]pyrimidine derivatives in treating pain and inflammation (A. Abu‐Hashem et al., 2020). Additionally, compounds incorporating a piperazine unit into the thieno[3,2-d]pyrimidine structure have been designed as anticancer agents, highlighting the utility of these compounds in targeting specific cancer pathways (H. Min, 2012).

Antimicrobial and Anti-inflammatory Agents

New thienopyrimidine derivatives have been synthesized and tested for their antimicrobial and anti-inflammatory properties, demonstrating the role of these compounds in developing new therapeutic agents for infections and inflammation-related conditions (M. Tolba et al., 2018). The structural modification of thieno[2,3-d]pyrimidine compounds has been shown to enhance their biological activities, providing a pathway for the discovery of new drugs.

Anticancer Research

The discovery and structural optimization of thieno[2,3-d]pyrimidine derivatives as selective inhibitors for cancer treatment highlight the potential of these compounds in addressing various cancer types, including triple-negative breast cancer. These compounds' ability to inhibit specific pathways involved in cancer progression offers insights into targeted therapy development (Yang Li et al., 2021).

Anthelmintic Activity

The synthesis and evaluation of novel thieno[2,3-d]pyrimidine derivatives have revealed their anthelmintic activity, suggesting their potential use in treating parasitic worm infections. The activity of these compounds against specific worms provides a basis for developing new anthelmintic drugs (Satya Sri Chitikina et al., 2020).

Future Directions

The potential applications of this compound would depend on its biological activity. Given its structural features, it could be interesting to study its interactions with various biological targets, particularly in the context of neurological disorders given the presence of the piperazine ring.